![molecular formula C18H12BrCl2NO2 B4738746 2-[(1-bromo-2-naphthyl)oxy]-N-(2,4-dichlorophenyl)acetamide](/img/structure/B4738746.png)
2-[(1-bromo-2-naphthyl)oxy]-N-(2,4-dichlorophenyl)acetamide
Overview
Description
2-[(1-bromo-2-naphthyl)oxy]-N-(2,4-dichlorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as BDP-9066 and has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
BDP-9066 has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, BDP-9066 has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has demonstrated BDP-9066's anti-inflammatory properties, reducing the production of cytokines and chemokines. In neurological disorders, BDP-9066 has been studied for its potential neuroprotective effects and ability to improve cognitive function.
Mechanism of Action
BDP-9066's mechanism of action is not fully understood, but it is believed to act on multiple pathways. In cancer research, BDP-9066 has been shown to inhibit the activity of several key enzymes involved in cancer cell proliferation, including topoisomerase I and II. In inflammation research, BDP-9066 has been shown to inhibit the activity of NF-κB, a transcription factor involved in the inflammatory response. In neurological disorders, BDP-9066 has been shown to modulate several neurotransmitter systems, including dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
BDP-9066 has been shown to have a range of biochemical and physiological effects. In cancer research, BDP-9066 has been shown to induce cell cycle arrest and apoptosis. In inflammation research, BDP-9066 has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorders, BDP-9066 has been shown to improve cognitive function and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
BDP-9066 has several advantages for lab experiments, including its high purity and availability. However, BDP-9066's mechanism of action is not fully understood, making it difficult to interpret its effects in some experiments. Additionally, BDP-9066's potential therapeutic applications require further study to determine its efficacy and safety in humans.
Future Directions
Future research directions for BDP-9066 include further investigation of its mechanism of action, potential therapeutic applications, and safety in humans. Additionally, BDP-9066's potential for drug development and optimization should be explored further. Overall, BDP-9066 has shown promising results in scientific research and warrants further investigation for its potential therapeutic applications.
properties
IUPAC Name |
2-(1-bromonaphthalen-2-yl)oxy-N-(2,4-dichlorophenyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12BrCl2NO2/c19-18-13-4-2-1-3-11(13)5-8-16(18)24-10-17(23)22-15-7-6-12(20)9-14(15)21/h1-9H,10H2,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSKDRJKJWUGHQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2Br)OCC(=O)NC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12BrCl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-bromonaphthalen-2-yl)oxy]-N-(2,4-dichlorophenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.